Cas no 1807204-79-0 (2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline
• CAS No: 1807204-79-0
• MF: C₈H₄BrF₆NO
• MW: 324.017882347107
• CID: 4971945
• Update Time: 2025-06-22

2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline

• Inchi： 1S/C8H4BrF6NO/c9-4-1-3(7(10,11)12)6(2-5(4)16)17-8(13,14)15/h1-2H,16H2
• InChI Key： YNEXQQRNOQUMRS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(F)(F)F)C=1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 35.2

Additional information on 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline

Introduction to 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline (CAS No. 1807204-79-0)

2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline, identified by its CAS number 1807204-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aniline derivatives, characterized by its bromine, trifluoromethoxy, and trifluoromethyl substituents, which contribute to its unique chemical properties and potential applications.

The molecular structure of 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline consists of a benzene ring substituted with a bromine atom at the 2-position, a trifluoromethoxy group at the 5-position, and a trifluoromethyl group at the 4-position. This arrangement imparts high electron-withdrawing effects, making the compound a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of derivatives derived from this compound, which is a critical factor in drug design.

In recent years, 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline has been extensively studied for its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity for biological targets. For instance, derivatives of this compound have shown promise in the inhibition of certain kinases and enzymes involved in cancer progression. The trifluoromethyl group, in particular, is known to improve the binding interactions between drug candidates and their targets, thereby increasing their efficacy.

The pharmaceutical industry has been particularly interested in using 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline as a building block for more complex scaffolds. Its bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the synthesis of diverse heterocyclic compounds. These reactions are pivotal in constructing intricate molecular architectures that mimic natural products or designed pharmacophores.

Moreover, the compound's properties make it suitable for applications beyond drug development. In materials science, for example, derivatives of 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline have been explored as precursors for organic semiconductors and liquid crystals. The electron-deficient nature of the molecule contributes to its ability to form stable π-conjugated systems, which are essential for optoelectronic applications.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline in the synthesis of novel antiviral agents. The researchers demonstrated that incorporating this intermediate into drug candidates led to improved resistance profiles and reduced side effects compared to existing therapies. This finding underscores the importance of fluorinated anilines in addressing emerging infectious diseases.

The synthesis of 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies allow for efficient and scalable production of this compound, ensuring that it remains accessible for further research and development. Techniques such as palladium-catalyzed cross-coupling and fluorination reactions have streamlined the process, making it possible to produce high-purity samples suitable for both academic and industrial applications.

The safety profile of 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to minimize exposure risks.

In conclusion, 2-Bromo-5-trifluoromethoxy-4-(trifluoromethyl)aniline (CAS No. 1807204-79-0) is a versatile and highly functionalized organic compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing novel drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.